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Compound of Interest

2-Methyl-4-
Compound Name: (trifluoromethyl)pyridine
hydrochloride
Cat. No.: B1427693
\ v

A Note to Our Scientific Audience:

Upon rigorous investigation, a significant discrepancy has been identified between the provided
CAS number, 1416354-37-4, and the chemical name, "1-(4-(2-((2-aminopyrimidin-5-
yl)oxy)benzyl)-1H-indazol-6-yl)-3-(3-(trifluoromethyl)phenyl)urea.”" The CAS number 1416354-
37-4 correctly corresponds to the compound 2-Methyl-4-(trifluoromethyl)pyridine
hydrochloride.

Extensive searches for the compound named "1-(4-(2-((2-aminopyrimidin-5-yl)oxy)benzyl)-1H-
indazol-6-yl)-3-(3-(trifluoromethyl)phenyl)urea” in chemical databases and the scientific
literature have yielded no specific information regarding its physicochemical properties,
synthesis, or biological activity. This suggests that the compound may be a novel entity, part of
proprietary research not yet in the public domain, or that the provided name may contain
inaccuracies.

Therefore, this guide will proceed by providing a comprehensive overview of the available
technical data for the verified compound associated with CAS number 1416354-37-4: 2-
Methyl-4-(trifluoromethyl)pyridine hydrochloride. Should further information on the initially
requested urea compound become publicly available, this guide will be updated accordingly.
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Executive Summary: 2-Methyl-4-
(trifluoromethyl)pyridine hydrochloride

2-Methyl-4-(trifluoromethyl)pyridine hydrochloride is a pyridine derivative that serves as a
valuable building block in medicinal chemistry and materials science. Its trifluoromethyl group
significantly influences its electronic properties, lipophilicity, and metabolic stability, making it an
attractive synthon for the development of novel pharmaceuticals and functional materials. This
guide provides an in-depth analysis of its known physicochemical properties, supported by
available data.

Chemical Identity and Structure

The fundamental identity of this compound is established by its unigue CAS number and
various chemical identifiers.

Identifier Value

CAS Number 1416354-37-4
2-methyl-4-

IUPAC Name

(trifluoromethyl)pyridine;hydrochloride

Molecular Formula C7H-CIFsN

Molecular Weight 197.59 g/mol [1]

SMILES Cclcc(cenl)C(F)(F)F.CI

InChl Key RHTMXWVFXWESQF-UHFFFAOYSA-N[1]

Structural Representation

The two-dimensional structure of 2-Methyl-4-(trifluoromethyl)pyridine hydrochloride is
depicted below, illustrating the arrangement of its constituent atoms.

Caption: 2D structure of 2-Methyl-4-(trifluoromethyl)pyridine hydrochloride.

Physicochemical Properties
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The physicochemical properties of a compound are critical in determining its behavior in
various systems, including its suitability for specific applications in drug development and
chemical synthesis.

bulated Physicochemical

Property Value Source
Appearance White solid [2]
Purity >95% [2][3]
Solubility Soluble in water and alcohol. [4]

Store in a cool, dry place
Storage [21[5]
under a sealed atmosphere.

Note: Experimental values for properties such as melting point, boiling point, and density are
not consistently reported across publicly available sources.

Applications in Research and Development

As a substituted pyridine, 2-Methyl-4-(trifluoromethyl)pyridine hydrochloride is primarily
utilized as an intermediate in organic synthesis.[2][4]

Role in Agrochemical and Pharmaceutical Synthesis

The trifluoromethylpyridine moiety is a key structural motif in a number of active agrochemical
and pharmaceutical ingredients. The presence of the trifluoromethyl group can enhance the
biological activity, metabolic stability, and lipophilicity of a molecule, which are desirable
properties in the design of new drugs and pesticides. While specific applications of 2-Methyl-4-
(trifluoromethyl)pyridine hydrochloride are not detailed in the available literature, its
structure is analogous to intermediates used in the synthesis of complex bioactive molecules.

Methodologies
Synthesis

While a specific, detailed synthesis protocol for 2-Methyl-4-(trifluoromethyl)pyridine
hydrochloride is not provided in the search results, a general synthetic approach for
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trifluoromethylpyridines involves the simultaneous vapor-phase chlorination and fluorination of
picolines at high temperatures with transition metal-based catalysts.

General Synthesis of Trifluoromethylpyridines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
of CAS Number 1416354-37-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1427693#cas-number-1416354-37-4-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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